A method for the determination of selenium, tellurium and arsenic in commercial copper
Analyst Pub Date: DOI: 10.1039/AN9426700346
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